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Compound of Interest

1-Ethyl-3-methylimidazolium
Compound Name:
benzoate

Cat. No.: B1254055

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for the
ionic liquid 1-Ethyl-3-methylimidazolium benzoate (CAS No. 150999-33-0). The information
herein is compiled from available safety data, including the ECHA registration dossier, to
ensure best practices in a laboratory and research setting.

Physicochemical Properties

Understanding the physicochemical properties of a substance is the foundation of safe
handling. The following table summarizes the available data for 1-Ethyl-3-methylimidazolium

benzoate.

Property Value Reference
Molecular Formula C13H16N202 --INVALID-LINK--
Molecular Weight 232.28 g/mol --INVALID-LINK--
CAS Number 150999-33-0 --INVALID-LINK--[1]
EC Number 695-723-7 --INVALID-LINK--[1]
Decomposition Temperature 141 °C --INVALID-LINK--[2]
Viscosity 0.479 Pa:s at 20 °C --INVALID-LINK--[2]
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Toxicological Profile

The toxicological data is critical for assessing potential health risks and implementing
appropriate safety measures. The information below is based on data available for 1-Ethyl-3-
methylimidazolium cations and benzoate anions, as specific comprehensive studies on the
combined salt are limited. A registration dossier is available on the ECHA website, which should
be consulted for more detailed toxicological endpoints.[1]

Acute Toxicity:

o Oral: While specific data for the benzoate salt is not readily available, other 1-ethyl-3-
methylimidazolium salts have shown low acute oral toxicity.

o Dermal: Similarly, low acute dermal toxicity is expected based on data from related
compounds.

« Inhalation: Due to its low volatility, the risk of inhalation exposure is minimal under standard
laboratory conditions.

Skin and Eye Irritation:

» Based on data for other imidazolium-based ionic liquids, 1-Ethyl-3-methylimidazolium
benzoate may cause skin and eye irritation. Direct contact should be avoided.

Sensitization:

e There is potential for skin sensitization, and repeated or prolonged contact may lead to
allergic reactions in some individuals.

Mutagenicity and Carcinogenicity:

o Currently, there is no specific data to suggest that 1-Ethyl-3-methylimidazolium benzoate
IS mutagenic or carcinogenic.

Handling and Safety Precautions

Adherence to proper handling procedures is paramount to ensure the safety of laboratory
personnel.
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Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling, but the following PPE is
recommended as a minimum:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

» Body Protection: A laboratory coat.

Engineering Controls

e Work in a well-ventilated area.

o For procedures with a potential for aerosol generation, a fume hood should be used.

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.
» Wash hands thoroughly after handling.
» Do not eat, drink, or smoke in the laboratory.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 1-Ethyl-3-
methylimidazolium benzoate in a research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 1-
Ethyl-3-methylimidazolium Benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254055#safety-and-handling-precautions-for-1-
ethyl-3-methylimidazolium-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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